Cas no 139993-94-5 (1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-
• CAS No: 139993-94-5
• MF: C₂₀H₁₈FNO₃S
• MW: 371.425227642059
• CID: 1283288
• Update Time: 2024-08-04

1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde,2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-
• 1H-Pyrrole-3-carboxaldehyde, 2-(4-fluorophenyl)-4-(1-methylethyl)-1-(phenylsulfonyl)-

• Inchi： 1S/C20H18FNO3S/c1-14(2)18-12-22(26(24,25)17-6-4-3-5-7-17)20(19(18)13-23)15-8-10-16(21)11-9-15/h3-14H,1-2H3
• InChI Key： FMCUEZYGTRJUPZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)C=C(C(C)C)C(C=O)=C1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 371.09924

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 562.2±60.0 °C(Predicted)
• PSA: 56.14
• pka: -11.93±0.70(Predicted)